Cas no 2034453-91-1 (1-[(4-methoxythian-4-yl)methyl]-3-[2-(trifluoromethyl)phenyl]urea)

• Product Name: 1-[(4-methoxythian-4-yl)methyl]-3-[2-(trifluoromethyl)phenyl]urea
• CAS No: 2034453-91-1
• MF: C₁₅H₁₉F₃N₂O₂S
• MW: 348.383773088455
• CID: 5553238
• Update Time: 2025-10-31

1-[(4-methoxythian-4-yl)methyl]-3-[2-(trifluoromethyl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-[(4-methoxythian-4-yl)methyl]-3-[2-(trifluoromethyl)phenyl]urea
• Urea, N-[(tetrahydro-4-methoxy-2H-thiopyran-4-yl)methyl]-N'-[2-(trifluoromethyl)phenyl]-

• Inchi： 1S/C15H19F3N2O2S/c1-22-14(6-8-23-9-7-14)10-19-13(21)20-12-5-3-2-4-11(12)15(16,17)18/h2-5H,6-10H2,1H3,(H2,19,20,21)
• InChI Key： UYAQGUJKLIVYKO-UHFFFAOYSA-N
• SMILES： N(CC1(OC)CCSCC1)C(NC1=CC=CC=C1C(F)(F)F)=O

Additional information on 1-[(4-methoxythian-4-yl)methyl]-3-[2-(trifluoromethyl)phenyl]urea

Recent Advances in the Study of 1-[(4-methoxythian-4-yl)methyl]-3-[2-(trifluoromethyl)phenyl]urea (CAS: 2034453-91-1)

The compound 1-[(4-methoxythian-4-yl)methyl]-3-[2-(trifluoromethyl)phenyl]urea (CAS: 2034453-91-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This urea derivative, characterized by its unique structural features including a 4-methoxythian-4-ylmethyl group and a 2-(trifluoromethyl)phenyl moiety, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and pharmacokinetic properties.

Recent research has focused on the synthesis and optimization of this compound to enhance its efficacy and selectivity. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route for 2034453-91-1, which improved yield and purity while reducing the number of synthetic steps. The authors highlighted the importance of the trifluoromethyl group in modulating the compound's binding affinity to target proteins, as demonstrated by molecular docking studies.

In vitro and in vivo studies have revealed promising pharmacological properties of 2034453-91-1. A 2024 study in Bioorganic & Medicinal Chemistry Letters investigated its inhibitory effects on specific kinase targets implicated in inflammatory diseases. The results showed potent inhibition with IC50 values in the nanomolar range, suggesting its potential as a lead compound for the development of anti-inflammatory agents. Furthermore, the compound exhibited favorable metabolic stability in liver microsome assays, a critical factor for drug development.

The mechanism of action of 2034453-91-1 has been explored through proteomics and transcriptomics approaches. Research published in ACS Chemical Biology (2024) utilized chemical proteomics to identify its protein targets, revealing unexpected interactions with proteins involved in cellular stress responses. These findings have opened new avenues for repurposing this compound for indications beyond its originally intended use.

Despite these advances, challenges remain in the development of 2034453-91-1 as a therapeutic agent. Recent pharmacokinetic studies have identified issues with oral bioavailability that need to be addressed through formulation optimization or structural modification. Additionally, the compound's potential off-target effects require further investigation to ensure safety. Ongoing research is focusing on these aspects, with several pharmaceutical companies reportedly including derivatives of 2034453-91-1 in their preclinical pipelines.

In conclusion, 1-[(4-methoxythian-4-yl)methyl]-3-[2-(trifluoromethyl)phenyl]urea represents a promising chemical scaffold with diverse biological activities. The recent studies discussed herein provide a solid foundation for its further development and highlight its potential as a versatile tool compound for chemical biology research and as a starting point for drug discovery programs targeting various diseases.